Cas no 432523-27-8 (1-(4-Fluoro-2-nitrophenyl)-4-methylpiperidine)

• Product Name: 1-(4-Fluoro-2-nitrophenyl)-4-methylpiperidine
• CAS No: 432523-27-8
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• MDL: MFCD03144152
• CID: 3085226
• PubChem ID: 2915275
• Update Time: 2025-08-05

1-(4-Fluoro-2-nitrophenyl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-2-nitrophenyl)-4-methylpiperidine
• AKOS015853547
• 432523-27-8
• AC6139
• CS-0452505
• SY039236
• MFCD03144152
• Cambridge id 6824454
• DB-017334
• SR-01000244122
• SR-01000244122-1

• MDL： MFCD03144152
• Inchi： 1S/C12H15FN2O2/c1-9-4-6-14(7-5-9)11-3-2-10(13)8-12(11)15(16)17/h2-3,8-9H,4-7H2,1H3
• InChI Key： KVHJDSGIKFSVJL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])N1CCC(C)CC1

Computed Properties

• Exact Mass: 238.11175589g/mol
• Monoisotopic Mass: 238.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Melting Point: 33-35

1-(4-Fluoro-2-nitrophenyl)-4-methylpiperidine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(4-Fluoro-2-nitrophenyl)-4-methylpiperidine

1-(4-Fluoro-2-nitrophenyl)-4-methylpiperidine: A Comprehensive Overview

The compound 1-(4-Fluoro-2-nitrophenyl)-4-methylpiperidine, identified by the CAS No. 432523-27-8, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a piperidine ring, a six-membered cyclic amine, substituted with a 4-fluoro-2-nitrophenyl group at the 1-position and a methyl group at the 4-position. This combination of substituents imparts distinctive electronic and steric effects, making it a valuable compound for research and development.

Recent studies have highlighted the importance of this compound in drug discovery and materials science. The presence of the nitro group at the 2-position of the phenyl ring introduces strong electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Similarly, the fluorine atom at the 4-position contributes to both electronic and steric effects, enhancing the molecule's versatility. The methyl group on the piperidine ring adds further complexity to its structure, potentially influencing its solubility and bioavailability.

One of the most promising applications of 1-(4-Fluoro-2-nitrophenyl)-4-methylpiperidine lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds, particularly those with antiviral and anticancer properties. For instance, studies have shown that derivatives of this compound can inhibit certain viral enzymes, making it a candidate for antiviral drug development.

In addition to its role in drug discovery, this compound has also been investigated for its potential in materials science. The unique electronic properties of 1-(4-Fluoro-2-nitrophenyl)-4-methylpiperidine make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent advancements in this field have demonstrated that molecules with similar structures can exhibit desirable electronic properties when incorporated into polymer frameworks.

The synthesis of 1-(4-Fluoro-2-nitrophenyl)-4-methylpiperidine involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the piperidine ring through either ring-closing metathesis or other cyclization techniques. Subsequent substitution reactions are then employed to introduce the nitro and fluorine substituents on the phenyl ring. The methyl group on the piperidine is introduced through alkylation or acylation followed by reduction steps.

Despite its promising applications, there are challenges associated with the use of this compound. One major concern is its stability under certain conditions. The nitro group is susceptible to reduction under specific reaction conditions, which could lead to unintended side reactions during synthesis or application. Researchers are actively exploring methods to stabilize this compound or modify its structure to enhance its stability without compromising its desired properties.

Another area of interest is understanding the pharmacokinetics and toxicity profile of this compound. As it is being considered for drug development applications, it is crucial to evaluate how it behaves within biological systems. Recent studies have focused on determining its absorption, distribution, metabolism, and excretion (ADME) properties using in vitro models. These studies are essential for assessing whether this compound can be safely administered to humans or if modifications are needed to improve its bioavailability or reduce toxicity.

The future outlook for 1-(4-Fluoro-2-nitrophenyl)-4-methylpiperidine appears bright due to ongoing research efforts aimed at expanding its applications. Collaborative efforts between academic institutions and industry partners are expected to accelerate its development into viable products across multiple sectors. As our understanding of this compound deepens, new opportunities for innovation will undoubtedly emerge.